Cas no 1227597-35-4 (2-Fluoro-5-methoxynicotinaldehyde)

• Product Name: 2-Fluoro-5-methoxynicotinaldehyde
• CAS No: 1227597-35-4
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD16611224
• CID: 2093355
• PubChem ID: 58259412
• Update Time: 2025-10-05

2-Fluoro-5-methoxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxynicotinaldehyde
• 2-fluoro-5-methoxypyridine-3-carbaldehyde
• 2-Fluoro-5-methoxypyridine-3-carboxaldehyde
• 2-Fluoro-5-methoxy-pyridine-3-carbaldehyde
• 1227597-35-4
• CS-0088280
• BS-19515
• AB71336
• F31130
• MFCD16611224
• 3-Pyridinecarboxaldehyde, 2-fluoro-5-methoxy-
• SCHEMBL16811712
• AKOS025287243
• Z1255500297
• EN300-255325
• 879-008-9
• CZB59735

• MDL： MFCD16611224
• Inchi： 1S/C7H6FNO2/c1-11-6-2-5(4-10)7(8)9-3-6/h2-4H,1H3
• InChI Key： BGSMTHVPPMDACW-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=C(C=N1)OC

Computed Properties

• Exact Mass: 155.03825660g/mol
• Monoisotopic Mass: 155.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 289.6±35.0 ºC (760 Torr),
• Flash Point: 128.9±25.9 ºC,
• Solubility: Slightly soluble (6.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Fluoro-5-methoxynicotinaldehyde

Introduction to 2-Fluoro-5-methoxynicotinaldehyde (CAS No. 1227597-35-4)

2-Fluoro-5-methoxynicotinaldehyde (CAS No. 1227597-35-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, including the synthesis of bioactive molecules and the development of novel therapeutic agents.

The chemical formula of 2-Fluoro-5-methoxynicotinaldehyde is C₈H₇FO₂. It consists of a pyridine ring with a fluorine atom at the 2-position and a methoxy group at the 5-position, along with an aldehyde functional group. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it an attractive starting material for a wide range of synthetic transformations.

In recent years, the study of 2-Fluoro-5-methoxynicotinaldehyde has been enriched by advancements in computational chemistry and structural biology. Researchers have utilized advanced computational methods to predict the reactivity and stability of this compound under various conditions. These predictions have been validated through experimental studies, providing a comprehensive understanding of its behavior in different chemical environments.

2-Fluoro-5-methoxynicotinaldehyde has been extensively explored for its potential in the synthesis of bioactive compounds. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. The ability to modulate these enzymes through precise chemical modifications highlights the importance of 2-Fluoro-5-methoxynicotinaldehyde as a building block in drug discovery.

Beyond its role in enzyme inhibition, 2-Fluoro-5-methoxynicotinaldehyde has also been investigated for its potential as a precursor in the synthesis of fluorescent probes. Fluorescent probes are essential tools in cellular imaging and diagnostics, allowing researchers to visualize and track biological processes with high precision. The presence of the fluorine atom and methoxy group in this compound enhances its photophysical properties, making it suitable for developing highly sensitive and selective probes.

The synthetic versatility of 2-Fluoro-5-methoxynicotinaldehyde has been further demonstrated through its use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead candidates for drug development. By incorporating 2-Fluoro-5-methoxynicotinaldehyde into these libraries, researchers can explore a wide range of structural variations and identify compounds with optimal biological activity.

In addition to its applications in medicinal chemistry, 2-Fluoro-5-methoxynicotinaldehyde has also found use in materials science. Its unique electronic properties make it a valuable component in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through chemical modifications opens up new possibilities for designing advanced materials with enhanced performance.

The safety and environmental impact of 2-Fluoro-5-methoxynicotinaldehyde have also been carefully evaluated. Studies have shown that this compound is stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical substance, appropriate safety measures should be followed during handling and storage to ensure safe use.

In conclusion, 2-Fluoro-5-methoxynicotinaldehyde (CAS No. 1227597-35-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and other related fields. Its unique molecular structure and versatile synthetic properties make it an invaluable tool for researchers seeking to develop novel compounds with therapeutic potential or advanced materials with enhanced performance. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.